Cas no 1790196-71-2 (N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1790196-71-2
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 5404132
• Update Time: 2025-10-29

N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-1-phenyl-5-pyrrol-1-yltriazole-4-carboxamide
• N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H19N5O3/c1-28-17-11-10-15(14-18(17)29-2)22-20(27)19-21(25-12-6-7-13-25)26(24-23-19)16-8-4-3-5-9-16/h3-14H,1-2H3,(H,22,27)
• InChI Key： MZJKAKXVDZRYNM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N2C=CC=C2)=C(C(NC2=CC=C(OC)C(OC)=C2)=O)N=N1

Additional information on N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1790196-71-2)

The compound N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1790196-71-2) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a triazole core and pyrrole and dimethoxyphenyl substituents, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS 1790196-71-2 is often explored in the context of cancer research, neurodegenerative diseases, and inflammatory disorders. Its 1,2,3-triazole moiety is known for its stability and bioisosteric properties, which are critical for improving drug bioavailability and metabolic stability. These attributes align with the growing trend of designing next-generation drugs with enhanced efficacy and fewer side effects.

The synthesis of N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry strategies, leveraging the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored for its high yield and selectivity, making it a staple in modern organic synthesis. The compound's dimethoxyphenyl group further enhances its lipophilicity, which is crucial for crossing the blood-brain barrier (BBB)—a key consideration in CNS drug development.

From a structural-activity relationship (SAR) perspective, the pyrrole and triazole rings in this molecule contribute to its hydrogen-bonding and π-stacking capabilities, essential for protein-ligand interactions. These features are frequently highlighted in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its binding affinity. Such insights are invaluable for optimizing lead compounds in high-throughput screening (HTS) campaigns.

Given the rising interest in repurposing existing drugs, CAS 1790196-71-2 is also being investigated for its potential in antiviral and antimicrobial applications. The COVID-19 pandemic has underscored the need for versatile small-molecule libraries, and this compound's multi-target profile positions it as a viable candidate for future broad-spectrum therapeutics. Its carboxamide functionality further allows for derivatization, enabling the creation of analogs with tailored properties.

In the realm of green chemistry, efforts are underway to develop solvent-free or catalytic synthetic routes for this compound, addressing the industry's push toward sustainable practices. Additionally, its fluorescence properties have sparked interest in bioimaging applications, particularly for tracking cellular uptake and drug distribution in real time.

As the scientific community continues to explore the full potential of N-(3,4-dimethoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide, its CAS 1790196-71-2 remains a focal point for innovation in drug design and chemical biology. With its versatile scaffold and drug-like properties, this compound exemplifies the intersection of traditional medicinal chemistry and cutting-edge technology, paving the way for breakthroughs in personalized medicine.